Cas no 1580548-81-7 (1-Acetoxy-5-bromo-1,2-benziodoxol-3(1H)-one)

• Product Name: 1-Acetoxy-5-bromo-1,2-benziodoxol-3(1H)-one
• CAS No: 1580548-81-7
• MF: C₉H₆BrIO₄
• MW: 384.9500
• MDL: MFCD28100817
• CID: 3163453
• PubChem ID: 253661571
• Update Time: 2025-11-02

1-Acetoxy-5-bromo-1,2-benziodoxol-3(1H)-one Chemical and Physical Properties

Names and Identifiers

• 1-Acetoxy-5-bromo-1,2-benziodoxol-3(1H)-one
• ABBX
• Acetic acid 3-oxo-5-bromo-1,2-benzoiodoxole-1(3H)-yl ester

• MDL： MFCD28100817
• Inchi： 1S/C9H6BrIO4/c1-5(12)14-11-8-3-2-6(10)4-7(8)9(13)15-11/h2-4H,1H3
• InChI Key： QPZPQFBDNWCSGA-UHFFFAOYSA-N
• SMILES： I1(C2C([H])=C([H])C(=C([H])C=2C(=O)O1)Br)OC(C([H])([H])[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 296
• Topological Polar Surface Area: 52.6

1-Acetoxy-5-bromo-1,2-benziodoxol-3(1H)-one Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl iodides

Additional information on 1-Acetoxy-5-bromo-1,2-benziodoxol-3(1H)-one

Comprehensive Overview of 1-Acetoxy-5-bromo-1,2-benziodoxol-3(1H)-one (CAS No. 1580548-81-7): Properties, Applications, and Innovations

1-Acetoxy-5-bromo-1,2-benziodoxol-3(1H)-one (CAS No. 1580548-81-7) is a specialized organic compound gaining attention in synthetic chemistry and pharmaceutical research. This benziodoxole derivative is characterized by its unique molecular structure, featuring an acetoxy group and a bromine substituent, which contribute to its reactivity and versatility. Researchers are increasingly exploring its potential as a hypervalent iodine reagent, particularly in oxidative transformations and C–H functionalization reactions.

The compound's CAS number 1580548-81-7 serves as a critical identifier in chemical databases, ensuring precise tracking in academic and industrial settings. Its 1-acetoxy-5-bromo moiety enhances stability while maintaining high reactivity, making it a valuable intermediate in the synthesis of complex molecules. Recent studies highlight its role in green chemistry applications, aligning with the global push for sustainable synthetic methodologies. Users searching for "hypervalent iodine reagents" or "eco-friendly oxidation agents" will find this compound particularly relevant.

In pharmaceutical development, 1-Acetoxy-5-bromo-1,2-benziodoxol-3(1H)-one has shown promise in facilitating selective bond formations under mild conditions. Its compatibility with diverse functional groups reduces the need for toxic catalysts, addressing growing concerns about chemical safety and process efficiency. Laboratories focusing on high-throughput screening or medicinal chemistry often prioritize such reagents to streamline drug discovery workflows.

From a commercial perspective, the demand for CAS 1580548-81-7 is rising due to its scalability in industrial processes. Manufacturers emphasize its shelf stability and reproducibility—key factors for fine chemical production. Analytical techniques like HPLC and NMR are routinely employed to verify its purity, ensuring compliance with stringent quality standards. Discussions in online forums frequently center on optimizing reaction yields using this reagent, reflecting its practical significance.

Emerging trends in catalysis and materials science further expand the applications of this compound. For instance, its use in polymer modification and nanomaterial synthesis demonstrates cross-disciplinary utility. Researchers investigating "iodine-based catalysts" or "advanced oxidation systems" will encounter 1-Acetoxy-5-bromo-1,2-benziodoxol-3(1H)-one as a subject of cutting-edge studies.

To summarize, 1-Acetoxy-5-bromo-1,2-benziodoxol-3(1H)-one (CAS No. 1580548-81-7) represents a convergence of innovation and practicality in modern chemistry. Its design bridges gaps between academic research and industrial needs, while its adaptability supports the evolving landscape of sustainable chemistry. As interest grows in precision synthesis and green reagents, this compound is poised to remain a focal point in scientific discourse.